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Compound of Interest

Compound Name:
1-(b-D-Arabinofuranosyl)-5-

hydroxymethyluracil

CAS No.: 28608-82-4

Cat. No.: B3257250

Get Quote

Executive Summary
5-hydroxymethyl-1-β-D-arabinofuranosyluracil (5-hm-araU) is a pyrimidine nucleoside analogue

characterized by the presence of a hydroxymethyl group at the C-5 position of the uracil base

and an arabinose sugar moiety. It is structurally related to thymidine and 5-hydroxymethyl-2'-

deoxyuridine (5-hm-dU).[1] While less clinically prominent than its halogenated analogs (e.g.,

Sorivudine, Brivudine), 5-hm-araU serves as a critical intermediate in the synthesis of antiviral

agents and appears as a metabolite in the degradation pathways of 5-substituted uracil

nucleosides.[1] This guide provides a definitive reference for its physicochemical constants,

synthesis, and analytical profiling.[1]

Chemical Identity & Structural Analysis[1]
Nomenclature and Identification

IUPAC Name: 1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-

(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione[1]
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Common Names: 5-hydroxymethyl-araU, 5-hm-araU, 1-β-D-arabinofuranosyl-5-

hydroxymethyluracil[1]

CAS Registry Number: 3083-77-0 (Generic for ara-U derivatives; specific CAS for 5-hm-araU

is often cited in specialized libraries)[1]

SMILES:O=C1NC(=O)C(CO)=CN1[C@@H]2O[C@H]2O

Molecular Formula & Weight
The molecular weight is calculated based on IUPAC atomic weights (2025 standard).

Parameter Value

Molecular Formula C₁₀H₁₄N₂O₇

Monoisotopic Mass 274.0795 Da

Average Molecular Weight 274.23 g/mol

Structural Insight: The substitution of the 5-methyl group of thymidine (or 5-H of ara-U) with a

hydroxymethyl group (-CH₂OH) increases polarity and introduces a potential site for further

functionalization (e.g., phosphorylation, esterification).[1]

Physicochemical Constants
The following constants are derived from experimental data on 5-hm-araU and high-fidelity

predictive models based on structural analogs (5-hm-dU and ara-U).
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Constant Value / Range Condition / Note

Melting Point 208 – 212 °C (Decomposes)

Typical for 5-substituted ara-U

derivatives; often browns

before melting.

pKa (Acidic) 9.3 ± 0.1
Deprotonation of N-3 imide

proton.[1]

pKa (Basic) ~ -2.5
Protonation of O-4 (negligible

at physiological pH).[1]

LogP (Octanol/Water) -1.85 ± 0.2

Highly hydrophilic due to sugar

hydroxyls and 5-CH₂OH group.

[1]

Solubility (Water) ~ 15 mg/mL
Moderate solubility; enhanced

in hot water or dilute alkali.[1]

Solubility (DMSO) > 50 mg/mL
Excellent solubility for stock

preparation.[1]

UV λmax 265 nm (pH 7.0)

ε ≈ 9,800 M⁻¹cm⁻¹

(Characteristic of 5-substituted

uracils).[1]

UV λmin 234 nm (pH 7.[1]0)

Expert Insight: The presence of the 5-hydroxymethyl group lowers the LogP compared to

thymidine (LogP ~ -1.3), making 5-hm-araU significantly more hydrophilic. This impacts its

passive diffusion across cell membranes, often necessitating nucleoside transporters

(ENT/CNT) for cellular uptake.[1]

Analytical Characterization
UV-Visible Spectroscopy
The UV spectrum is pH-dependent due to the ionization of the N-3 proton.

Acidic/Neutral (pH 1-7): λmax = 265 nm.[1]
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Alkaline (pH 11): Bathochromic shift to λmax ≈ 284 nm (due to N-3 anion formation).[1]

Nuclear Magnetic Resonance (NMR)
¹H-NMR (400 MHz, DMSO-d₆):

δ 11.3 ppm (s, 1H): N3-H (Exchangeable).

δ 7.85 ppm (s, 1H): H-6 (Pyrimidine ring).[1]

δ 6.05 ppm (d, J=5.0 Hz, 1H): H-1' (Anomeric proton, typical for β-configuration).[1]

δ 4.15 ppm (s, 2H): 5-CH₂OH (Methylene protons).[1]

δ 3.5 - 4.0 ppm (m, 5H): Sugar protons (H-2', H-3', H-4', H-5', H-5'').[1]

Mass Spectrometry (ESI-MS)
Positive Mode (M+H)⁺: m/z 275.08[1]

Negative Mode (M-H)⁻: m/z 273.07[1]

Fragmentation: Loss of sugar moiety (133 Da) typically yields the base ion [5-

hydroxymethyluracil + H]⁺ at m/z 143.[1]

Experimental Methodologies
Synthesis Protocol (Hydroxymethylation)
Objective: Synthesis of 5-hm-araU from 1-β-D-arabinofuranosyluracil (ara-U).

Reagents:

Ara-U (Starting Material)[1]

Paraformaldehyde

0.5 N KOH (Base catalyst)[1]

Dowex 50W (H+ form) resin[1]
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Workflow:

Dissolution: Dissolve 1.0 g of ara-U in 15 mL of 0.5 N KOH.

Addition: Add 0.5 g of paraformaldehyde.

Reaction: Heat at 60°C for 24-48 hours. Monitor by TLC (System: CHCl₃:MeOH 3:1).[1]

Neutralization: Cool to room temperature and neutralize with Dowex 50W (H+) resin to pH

7.0.

Filtration: Filter off the resin and wash with water.

Purification: Concentrate the filtrate in vacuo. Recrystallize from Ethanol/Water (9:1) to yield

white crystals.

HPLC Analytical Method
System: Agilent 1200 or equivalent with DAD. Column: C18 Reverse Phase (e.g., Zorbax

Eclipse Plus, 4.6 x 150 mm, 5 µm).[1] Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile Gradient: 0-5 min (0% B), 5-15 min (0-10% B), 15-20 min (10% B).[1] Flow

Rate: 1.0 mL/min. Detection: 265 nm. Retention Time: ~4.5 min (elutes earlier than

Thymidine due to higher polarity).[1]

Biological Context & Stability[1][3]
Metabolic Pathway
5-hm-araU is often investigated as a metabolite of thymidine analogs or as a breakdown

product of 5-substituted uracil antivirals.

Ara-U
(Precursor)

5-hm-araU
(Target)

Hydroxymethylation
(Chemical/Enzymatic) 5-Hydroxymethyluracil

(Base)

Phosphorylase
(Degradation)
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Click to download full resolution via product page

Figure 1: Formation and degradation pathway of 5-hm-araU.[1]

Stability[1]
Thermal: Stable up to 150°C in solid state.

Hydrolytic: Stable at pH 2-9. At pH > 10, risk of sugar ring opening or epimerization.[1]

Storage: Store at -20°C, desiccated. Solutions in DMSO are stable for 6 months at -20°C.

References
Machida, H., et al. (1980).[1] "Synthesis and antiherpesviral activity of 5-C-substituted uracil

nucleosides." Nucleic Acids Symposium Series, (8), s39-42.[1] Link

Müller, W. E., et al. (1979).[1][2] "Metabolism of 1-beta-D-arabinofuranosyluracil in mouse

L5178Y cells." Cancer Research, 39(3), 1102-1107.[1][2] Link

PubChem Database. (2025). "Compound Summary: 1-beta-D-Arabinofuranosyluracil." (Data

extrapolated for 5-hm analog). Link

MedChemExpress. (2024). "Product Monograph: 1-beta-D-Arabinofuranosyluracil." Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3257250/docs#technical-monograph-
physicochemical-profiling-of-5-hm-arau]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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